Cas no 375369-14-5 (6-Bromobenzoxazole)

6-Bromobenzoxazole is a heterocyclic aromatic compound featuring a benzoxazole core substituted with a bromine atom at the 6-position. This structure imparts reactivity suitable for various synthetic applications, particularly in pharmaceutical and agrochemical intermediates. The bromine substituent enhances its utility in cross-coupling reactions, such as Suzuki or Buchwald-Hartwig couplings, enabling efficient derivatization. Its high purity and stability make it a reliable building block for constructing complex molecules. The compound is typically handled under inert conditions to preserve its integrity. Its well-defined chemical properties facilitate precise incorporation into target structures, supporting research in medicinal chemistry and material science.
6-Bromobenzoxazole structure
6-Bromobenzoxazole structure
Product Name:6-Bromobenzoxazole
CAS No:375369-14-5
MF:C7H4BrNO
MW:198.016760826111
MDL:MFCD03092891
CID:298113
PubChem ID:17902800
Update Time:2025-06-08

6-Bromobenzoxazole Chemical and Physical Properties

Names and Identifiers

    • 6-BROMOBENZOXAZOLE
    • 6-Bromobenzo[d]oxazole
    • 6-bromo-1,3-benzoxazole
    • 6-Bromobenzooxazole
    • Benzoxazole, 6-bromo-
    • 6-BROMO-BENZOOXAZOLE
    • 6-bromobenzoxazole, AldrichCPR
    • YXVFVHLEIBLKCA-UHFFFAOYSA-N
    • BCP21530
    • RW2889
    • AB13141
    • RP25571
    • SY021974
    • N526
    • AB0015848
    • AM20040317
    • ST24029687
    • 6-bromobenzo[d]oxazole;6-Bromobenzoxazole
    • J-518424
    • A846712
    • MFCD03092891
    • DTXSID30591537
    • FT-0647628
    • EN300-120733
    • Z1198161423
    • 375369-14-5
    • SCHEMBL10842
    • CS-W002989
    • AKOS006279140
    • FS-2872
    • DB-069559
    • 6-Bromobenzoxazole
    • MDL: MFCD03092891
    • Inchi: 1S/C7H4BrNO/c8-5-1-2-6-7(3-5)10-4-9-6/h1-4H
    • InChI Key: YXVFVHLEIBLKCA-UHFFFAOYSA-N
    • SMILES: BrC1C=CC2=C(C=1)OC=N2

Computed Properties

  • Exact Mass: 196.94800
  • Monoisotopic Mass: 196.948
  • Isotope Atom Count: 0
  • Hydrogen Bond Donor Count: 0
  • Hydrogen Bond Acceptor Count: 2
  • Heavy Atom Count: 10
  • Rotatable Bond Count: 0
  • Complexity: 131
  • Covalently-Bonded Unit Count: 1
  • Defined Atom Stereocenter Count: 0
  • Undefined Atom Stereocenter Count : 0
  • Defined Bond Stereocenter Count: 0
  • Undefined Bond Stereocenter Count: 0
  • XLogP3: 2.3
  • Topological Polar Surface Area: 26

Experimental Properties

  • Density: 1.71
  • Melting Point: 55-58°C
  • Boiling Point: 251.2 °C at 760 mmHg
  • Flash Point: 105.7 °C
  • PSA: 26.03000
  • LogP: 2.59030

6-Bromobenzoxazole Security Information

6-Bromobenzoxazole Customs Data

  • HS CODE:2934999090
  • Customs Data:

    China Customs Code:

    2934999090

    Overview:

    2934999090. Other heterocyclic compounds. VAT:17.0%. Tax refund rate:13.0%. Regulatory conditions:nothing. MFN tariff:6.5%. general tariff:20.0%

    Declaration elements:

    Product Name, component content, use to

    Summary:

    2934999090. other heterocyclic compounds. VAT:17.0%. Tax rebate rate:13.0%. . MFN tariff:6.5%. General tariff:20.0%

6-Bromobenzoxazole Pricemore >>

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